Cas no 71248-02-7 (1,4,7,10-Tetraazacyclotridecane-11,13-dione)

• Product Name: 1,4,7,10-Tetraazacyclotridecane-11,13-dione
• CAS No: 71248-02-7
• MF: C₉H₁₈N₄O₂
• MW: 214.264821529388
• CID: 545825
• PubChem ID: 14048480
• Update Time: 2025-04-19

1,4,7,10-Tetraazacyclotridecane-11,13-dione Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraazacyclotridecane-11,13-dione
• 1,4,7,10-tetrazacyclotridecane-11,13-dione
• 1,5,8,11-tetraazacyclotridecane-2,4-dione
• SCHEMBL577777
• DTXSID70555037
• 71248-02-7
• AKOS016035118

• Inchi： 1S/C9H18N4O2/c14-8-7-9(15)13-6-4-11-2-1-10-3-5-12-8/h10-11H,1-7H2,(H,12,14)(H,13,15)
• InChI Key： ZQRVBARHJUOJEV-UHFFFAOYSA-N
• SMILES： O=C1CC(NCCNCCNCCN1)=O

Computed Properties

• Exact Mass: 214.14314
• Monoisotopic Mass: 214.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 82.26